Cas no 2171332-44-6 (2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexyl}acetic acid)

• Product Name: 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexyl}acetic acid
• CAS No: 2171332-44-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6143103
• PubChem ID: 165808065
• Update Time: 2025-07-19

2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexyl}acetic acid
• 2171332-44-6
• 2-{2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohexyl}acetic acid
• EN300-1575113

• Inchi： 1S/C28H34N2O5/c1-2-19(16-26(31)30-25-14-8-3-9-18(25)15-27(32)33)29-28(34)35-17-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,18-19,24-25H,2-3,8-9,14-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t18?,19-,25?/m0/s1
• InChI Key： UXLKJORVRZARPE-CSKUQDPHSA-N
• SMILES： OC(CC1CCCCC1NC(C[C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexyl}acetic acid

Introduction to 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexyl}acetic acid (CAS No. 2171332-44-6)

2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexyl}acetic acid (CAS No. 2171332-44-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of amino acids and features a unique structural arrangement that includes a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of the Fmoc group makes it particularly useful in peptide synthesis and other bioconjugation applications.

The molecular structure of 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexyl}acetic acid is characterized by a cyclohexyl ring linked to an acetic acid moiety, with a pentanamide side chain that bears an Fmoc-protected amino group. This intricate structure imparts several desirable properties, including enhanced solubility, stability, and reactivity, which are crucial for its applications in various biochemical and pharmaceutical processes.

In recent years, the compound has been extensively studied for its potential therapeutic applications. One notable area of research involves its use in the development of novel peptide-based drugs. The Fmoc protecting group allows for precise control over the coupling reactions during peptide synthesis, ensuring high yields and purity of the final products. This is particularly important in the synthesis of peptides with therapeutic potential, such as those used in cancer treatment, neurodegenerative diseases, and infectious diseases.

Moreover, 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexyl}acetic acid has shown promise in bioconjugation studies. Bioconjugation involves the covalent attachment of functional molecules to biomolecules such as proteins, antibodies, and nucleic acids. The unique structural features of this compound make it an excellent candidate for creating bioconjugates with enhanced pharmacological properties. For instance, it can be used to attach targeting ligands to therapeutic agents, improving their specificity and efficacy.

Recent studies have also explored the use of this compound in drug delivery systems. The cyclohexyl ring and the acetic acid moiety contribute to its amphiphilic nature, making it suitable for incorporation into liposomes or other nanocarriers. These delivery systems can enhance the bioavailability and reduce the toxicity of drugs, making them more effective in treating various diseases.

The synthesis of 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexyl}acetic acid typically involves several steps, including the protection of the amino group with Fmoc, followed by coupling reactions to form the desired peptide or bioconjugate. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline this process, allowing for efficient and scalable production.

In addition to its applications in drug development and bioconjugation, this compound has also been investigated for its potential as a research tool. Its unique structural properties make it useful in studying protein-protein interactions, enzyme kinetics, and other fundamental biological processes. Researchers have utilized it in assays to probe the binding affinities of various biomolecules and to develop new methods for detecting and quantifying specific proteins or peptides.

The safety profile of 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexyl}acetic acid is another important consideration. While it is generally considered safe for use in laboratory settings when proper handling protocols are followed, it is essential to adhere to standard safety guidelines to prevent any potential hazards. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas.

In conclusion, 2-{2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohexyl}acetic acid (CAS No. 2171332-44-6) is a versatile compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an invaluable tool for developing novel peptide-based drugs, bioconjugates, and drug delivery systems. As research in these areas continues to advance, this compound is likely to play an increasingly important role in the discovery and development of new therapeutic agents.